disilicon tricarbide
Description
Properties
CAS No. |
12327-32-1 |
|---|---|
Molecular Formula |
C3Si2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Properties
- Ionization Energy : The gas-phase ionization energy of C₃Si₂ is 9.2 ± 0.3 eV , determined via electron ionization (EI) methods . This value suggests moderate stability under high-energy conditions, aligning with its detection in high-temperature environments.
- Synthesis : Early thermodynamic studies of C₃Si₂ utilized mass spectrometry under high-temperature conditions, as reported by Drowart et al. (1958) .
Astrophysical Relevance
C₃Si₂ is hypothesized to form in circumstellar envelopes (CSEs) of carbon-rich stars, alongside other silicon-carbon compounds like SiC, SiC₂, and SiC₃ . These molecules serve as precursors to silicon-carbide (SiC) dust grains, which dominate infrared emission bands in stellar environments .
Comparison with Similar Silicon-Carbon Compounds
Silicon Carbide (SiC)
- Formula : SiC
- Si:C Ratio : 1:1
- Molecular Weight : 40.10 g/mol
- Structure: Exists in cubic (3C-SiC) or hexagonal (4H-SiC, 6H-SiC) polytypes, known for extreme hardness and thermal stability.
- Applications : Widely used in semiconductors, abrasives, and refractory materials.
- Astrophysical Role : SiC dust grains account for ~90% of presolar silicon-carbide grains found in meteorites, originating from CSEs .
Silicon Dicarbide (SiC₂)
Disilicon Monocarbide (Si₂C)
Silicon Tricarbide (SiC₃) and Tetracarbide (SiC₄)
Lithium Boron Tricarbide (LiBC₃)
- Formula : LiBC₃
- Structure : Hexagonal geometry (space group P-6m2) with lattice parameters a = 2.5408 Å and c = 7.5989 Å .
- Electronic Properties : Theoretical studies suggest metallic behavior due to lithium’s electron-donating role, contrasting with C₃Si₂’s covalent bonding .
Comparative Data Table
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